Cas no 1261901-58-9 (4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid)

• Product Name: 4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid
• CAS No: 1261901-58-9
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD17502986
• CID: 2762281
• PubChem ID: 53211366
• Update Time: 2025-04-21

4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-DIMETHYLPHENYL)-3-FLUOROBENZOIC ACID
• 4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid, 95%
• DTXSID40681332
• 1261901-58-9
• MFCD17502986
• AKOS011839458
• 2-Fluoro-2',3'-dimethyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,3-Dimethylphenyl)-3-fluorobenzoic acid

• MDL： MFCD17502986
• Inchi： 1S/C15H13FO2/c1-9-4-3-5-12(10(9)2)13-7-6-11(15(17)18)8-14(13)16/h3-8H,1-2H3,(H,17,18)
• InChI Key： BHQVGQKYZZJVII-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų